3-ethyl-4-nitro-1H-Pyrazole

• IUPAC Name: 5-ethyl-4-nitro-1H-pyrazole
• InChI: InChI=1S/C5H7N3O2/c1-2-4-5(8(9)10)3-6-7-4/h3H,2H2,1H3,(H,6,7)
• InChI Key: IZKKZGVEYKHLBN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NN1)[N+](=O)[O-]
• Molecular Formula: C5H7N3O2
• Molecular Weight: 141.13 g/mol
• CAS RN: 70951-91-6

Description

3-ethyl-4-nitro-1H-pyrazole is a compound with the CAS Number: 70951-91-6. It has a molecular weight of 141.13 and its IUPAC name is 3-ethyl-4-nitro-1H-pyrazole. It is a powder at room temperature.

Synthesis Analysis

The synthesis of pyrazole derivatives has been a subject of interest in recent years. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

The molecular structure of 3-ethyl-4-nitro-1H-pyrazole is represented by the Inchi Code: 1S/C5H7N3O2/c1-2-4-5(8(9)10)3-6-7-4/h3H,2H2,1H3,(H,6,7).

Chemical Reactions Analysis

Pyrazole derivatives are known to undergo a variety of chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature.

Physical And Chemical Properties Analysis

3-ethyl-4-nitro-1H-pyrazole is a powder at room temperature. Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups.

Scientific Research Applications

• Synthesis of Relevant Chemicals

  • Field: Chemistry
  • Application: Pyrazole-containing compounds are used as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields.
  • Method: The synthesis involves strategically functionalized rings (i.e., amines, carbaldehydes, halides, etc.) and their use in forming various fused systems.
  • Results: The synthesis of structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications.

• Extraction of Metal Ions

  • Field: Chemistry
  • Application: Pyrazole complexes are used in the extraction of metal ions.
  • Method: The specific method of application or experimental procedures was not detailed in the source.
  • Results: The results or outcomes obtained were not detailed in the source.

• Development of Anti-Inflammatory Drugs

  • Field: Pharmacology
  • Application: Pyrazole analogs with dual COX/LOX (lipoxygenase) inhibition have widened the scope of developing potent anti-inflammatory drugs.
  • Method: The specific method of application or experimental procedures was not detailed in the source.
  • Results: The results or outcomes obtained were not detailed in the source.

• Life Science Research

  • Field: Life Sciences
  • Application: 4-Nitro-1H-pyrazole is a biochemical reagent that can be used as a biological material or organic compound for life science related research.
  • Method: The specific method of application or experimental procedures was not detailed in the source.
  • Results: The results or outcomes obtained were not detailed in the source.

• Organic Synthesis

  • Field: Organic Chemistry
  • Application: Pyrazole structures are used in organic synthesis, where they act as both a directing and transforming group.
  • Method: The specific method of application or experimental procedures was not detailed in the source.
  • Results: Pyrazole serves as a fundamental element present in various small molecules, exhibiting a diverse array of agricultural and pharmaceutical activities.

• Development of Energetic Materials

  • Field: Material Science
  • Application: Pyrazole derivatives are used in the development of thermally robust energetic materials.
  • Method: The specific method of application or experimental procedures was not detailed in the source.
  • Results: The energetic performances show that they are insensitive and have further potential applications as metal-free detonating substances.

• Organic Synthesis

  • Field: Organic Chemistry
  • Application: Pyrazole structures are used in organic synthesis, where they act as both a directing and transforming group.
  • Method: The specific method of application or experimental procedures was not detailed in the source.
  • Results: Pyrazole serves as a fundamental element present in various small molecules, exhibiting a diverse array of agricultural and pharmaceutical activities.

• Development of Energetic Materials

  • Field: Material Science
  • Application: Pyrazole derivatives are used in the development of thermally robust energetic materials.
  • Method: The specific method of application or experimental procedures was not detailed in the source.
  • Results: The energetic performances show that they are insensitive and have further potential applications as metal-free detonating substances.

Safety And Hazards

The safety information for 3-ethyl-4-nitro-1H-pyrazole includes the following hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

The synthesis and applications of pyrazole derivatives continue to be a focus of research due to their versatility and applicability in various fields of science. Recent advances in synthesis techniques and biological activity related to pyrazole derivatives have been summarized.

Citations

Facile, fast and safe process development of nitration and bromination reactions using continuous flow reactors

J Pelleter, F Renaud - Organic Process Research & Development, 2009 - ACS Publications

… The combined organic phases were washed with brine, dried over magnesium sulfate and concentrated to afford 1.3 g (55%) of 3-ethyl-4-nitro-1H-pyrazole as an off-white solid. H NMR …

Number of citations: 111 pubs.acs.org